Cas no 471895-00-8 (Acetamide, 2-bromo-N-(3,4,5-trimethoxyphenyl)-)

• Product Name: Acetamide, 2-bromo-N-(3,4,5-trimethoxyphenyl)-
• CAS No: 471895-00-8
• MF: C₁₁H₁₄BrNO₄
• MW: 304.137162685394
• CID: 6785980
• Update Time: 2025-10-28

Acetamide, 2-bromo-N-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-bromo-N-(3,4,5-trimethoxyphenyl)-
• 2-Bromo-N-(3,4,5-trimethoxyphenyl)acetamide

• Inchi： 1S/C11H14BrNO4/c1-15-8-4-7(13-10(14)6-12)5-9(16-2)11(8)17-3/h4-5H,6H2,1-3H3,(H,13,14)
• InChI Key： PRKHKMGRSJTGSF-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=C(OC)C(OC)=C1)(=O)CBr

Experimental Properties

• Density: 1.464±0.06 g/cm3(Predicted)
• Boiling Point: 421.9±45.0 °C(Predicted)
• pka: 11.01±0.70(Predicted)

Additional information on Acetamide, 2-bromo-N-(3,4,5-trimethoxyphenyl)-

Acetamide, 2-bromo-N-(3,4,5-trimethoxyphenyl) (CAS No. 471895-00-8)

Acetamide, 2-bromo-N-(3,4,5-trimethoxyphenyl), also known by its CAS registry number 471895-00-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the second position of the acetamide group and a trimethoxyphenyl substituent attached to the nitrogen atom. The presence of multiple methoxy groups on the aromatic ring contributes to its distinctive chemical properties and potential applications.

The synthesis of Acetamide, 2-bromo-N-(3,4,5-trimethoxyphenyl) involves a series of well-defined chemical reactions. Typically, the starting material is bromoacetyl chloride, which undergoes nucleophilic substitution with an appropriate amine derivative. In this case, the amine derivative is derived from 3,4,5-trimethoxyaniline. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis process.

One of the most notable features of this compound is its pharmacological activity. Studies have shown that Acetamide, 2-bromo-N-(3,4,5-trimethoxyphenyl) exhibits significant anti-inflammatory and analgesic properties. These effects are attributed to its ability to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory response. Furthermore, preliminary research suggests that this compound may also possess antioxidant properties due to the electron-donating effects of the methoxy groups on the aromatic ring.

The structural uniqueness of CAS No. 471895-00-8 makes it an interesting candidate for drug design and development. Its ability to modulate various biochemical pathways highlights its potential as a lead compound for treating inflammatory diseases and oxidative stress-related conditions. Recent studies have explored its interactions with cellular signaling pathways, providing deeper insights into its mechanism of action.

In terms of applications, Acetamide, 2-bromo-N-(3,4,5-trimethoxyphenyl) has been utilized in both academic research and industrial settings. Its use as an intermediate in organic synthesis has been well-documented in scientific literature. Additionally, its pharmacological properties make it a valuable tool for studying inflammatory diseases and developing novel therapeutic agents.

The stability and solubility profiles of this compound are critical factors that influence its practical applications. Research indicates that it is stable under normal storage conditions but may degrade under harsh acidic or basic environments. Its solubility in organic solvents such as dichloromethane and dimethylformamide facilitates its use in various chemical reactions and analytical techniques.

In conclusion, CAS No. 471895-00-8, or Acetamide, 2-bromo-N-(3,4,5-trimethoxyphenyl), is a versatile compound with promising applications in both academic research and pharmaceutical development. Its unique structure and pharmacological properties make it a valuable asset in the quest for novel therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.